Cas no 70969-70-9 (2-Ethylhexyl 3,5,5-trimethylhexanoate)

• Product name: 2-Ethylhexyl 3,5,5-trimethylhexanoate
• CAS No: 70969-70-9
• MF: C₁₇H₃₄O₂
• MW: 270.450665950775
• MDL: MFCD33024304
• CID: 570790
• PubChem ID: 116723

2-Ethylhexyl 3,5,5-trimethylhexanoate Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid,3,5,5-trimethyl-, 2-ethylhexyl ester
• 2-Ethylhexyl 3,5,5-trimethylhexanoate
• I6KB4GE3K4
• Hexanoic acid, 3,5,5-trimethyl-, 2-ethylhexyl ester
• Dragoxat 89
• LCVHZNSIAYNAGX-UHFFFAOYSA-N
• ES 108109
• 3,5,5-Trimethylhexanoic acid 2-ethylhexyl ester
• 3,5,5-Trimethylhexanoic acid, 2-ethylhexyl ester
• Q27280512
• ETHYLHEXYL ISONONANOATE [INCI]
• 2-ethylhexyl isopelargonate
• ETHYLHEXYL ISONONANOATE
• EINECS 275-637-2
• EINECS 275-073-7
• CORUM 5021
• Isononanoic acid, 2-ethylhexyl ester
• NS00063231
• PELEMOL 89
• 2-ethylhexyl 3,5,5-trimethylhexanoate;hexanoic acid, 3,5,5-trimethyl-, 2-ethylhexyl ester
• DTXSID60867974
• DUB INO
• UNII-I6KB4GE3K4
• 2-ETHYLHEXYL 3,5,5-TRIMETHYL HEXANOATE
• AEC ETHYLHEXYL ISONONANOATE
• SCHEMBL579684
• 70969-70-9
• HALLSTAR OCTYL ISONONANOATE
• DERMOL 89
• D93261

• MDL： MFCD33024304
• Inchi： 1S/C17H34O2/c1-7-9-10-15(8-2)13-19-16(18)11-14(3)12-17(4,5)6/h14-15H,7-13H2,1-6H3
• InChI Key： LCVHZNSIAYNAGX-UHFFFAOYSA-N
• SMILES： O(C(C([H])([H])C([H])(C([H])([H])[H])C([H])([H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])=O)C([H])([H])C([H])(C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 270.25602
• Monoisotopic Mass: 270.256
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 11
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 0.862
• Boiling Point: 286.8°C at 760 mmHg
• Flash Point: 134°C
• Refractive Index: 1.439
• PSA: 26.3

Additional information on 2-Ethylhexyl 3,5,5-trimethylhexanoate

2-Ethylhexyl 3,5,5-Trimethylhexanoate: A Comprehensive Overview

The compound CAS No. 70969-70-9, commonly referred to as 2-Ethylhexyl 3,5,5-Trimethylhexanoate, is a complex organic ester with a diverse range of applications across various industries. This compound is characterized by its unique chemical structure, which combines an ester functional group with a branched alkyl chain. The molecule's structure plays a pivotal role in determining its physical and chemical properties, making it suitable for use in applications such as flavoring agents, fragrances, and solvents.

Recent studies have highlighted the importance of understanding the synthesis pathways of 2-Ethylhexyl 3,5,5-Trimethylhexanoate. Researchers have explored various methods to optimize the synthesis process, including the use of enzymatic catalysts and microwave-assisted reactions. These advancements have not only improved the efficiency of production but also reduced environmental impact by minimizing the use of hazardous reagents.

The physical properties of CAS No. 70969-70-9 are critical in determining its suitability for different applications. The compound exhibits a relatively high boiling point and low solubility in water, making it ideal for use in oil-based formulations. Additionally, its stability under various environmental conditions ensures its long-term usability in industrial settings.

In terms of application, 2-Ethylhexyl 3,5,5-Trimethylhexanoate has found significant use in the fragrance industry due to its pleasant aroma profile. Recent research has focused on enhancing the fragrance delivery systems by incorporating this compound into microencapsulation technologies. This innovation has led to improved fragrance retention and controlled release mechanisms in consumer products such as perfumes and cosmetics.

The food industry has also benefited from the use of CAS No. 70969-70-9 as a flavoring agent. Studies have demonstrated that this compound contributes to the enhancement of flavor profiles in food products without imparting any adverse effects on human health. Regulatory bodies have approved its use at specific concentrations, ensuring its safety for consumption.

The environmental impact of 2-Ethylhexyl 3,5,5-Trimethylhexanoate has been a subject of recent research. Scientists have investigated its biodegradability and potential toxicity to aquatic life. Findings indicate that under controlled conditions, the compound undergoes rapid biodegradation, reducing its persistence in the environment.

In conclusion, CAS No. 70969-70-9, or 2-Ethylhexyl 3,5,5-Trimethylhexanoate, is a versatile compound with a wide range of applications across multiple industries. Its unique chemical properties and recent advancements in synthesis and application techniques underscore its importance in modern chemistry and material science.